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This guide provides a detailed, objective comparison of two widely used wood preservatives:

creosote and Chromated Copper Arsenate (CCA). The following sections present a

comprehensive overview of their performance, supported by experimental data, to inform

material selection and research in wood preservation.

Introduction
Wood, a sustainable and versatile building material, is susceptible to degradation by biological

agents such as fungi, insects, and marine borers. Wood preservation techniques are essential

to extend the service life of wood products, particularly in outdoor and ground-contact

applications. For decades, creosote and Chromated Copper Arsenate (CCA) have been two of

the most effective and commonly used industrial wood preservatives.[1]

Creosote is a coal-tar-derived, oil-based preservative rich in polycyclic aromatic hydrocarbons

(PAHs).[2][3] It is known for its excellent water repellency and effectiveness against a broad

spectrum of wood-destroying organisms.[1][2] CCA is a waterborne preservative composed of

copper, chromium, and arsenic compounds. The components are impregnated into the wood

and become "fixed" through chemical reactions, providing long-term protection.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1164894?utm_src=pdf-interest
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://sawpa.co.za/wp-content/uploads/2021/12/Comparison-between-Creosote-and-CCA.pdf
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://vukatimbers.co.za/creosote-vs-cca-7-key-durability-comparisons/
https://cmdpoles.com/weighing-the-environmental-impact-cca-vs-creosote-treated-timber/
https://sawpa.co.za/wp-content/uploads/2021/12/Comparison-between-Creosote-and-CCA.pdf
https://vukatimbers.co.za/creosote-vs-cca-7-key-durability-comparisons/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While both preservatives have a long history of successful use, concerns regarding their

potential environmental and health impacts have led to increased scrutiny and regulatory

restrictions, particularly for CCA in residential applications. This guide aims to provide a

scientific comparison of their performance characteristics to aid in informed decision-making.

Chemical Composition and Mechanism of Action
The distinct chemical compositions of creosote and CCA dictate their mechanisms of action in

protecting wood.

Creosote is a complex mixture of hundreds of compounds, primarily polycyclic aromatic

hydrocarbons (PAHs), phenols, and cresols. Its preservative action is attributed to its overall

toxicity to wood-destroying organisms and its ability to make the wood oily and water-repellent.

The oily nature of creosote creates a physical barrier that deters water absorption, which is

necessary for fungal growth.

Chromated Copper Arsenate (CCA) is comprised of three key components that work

synergistically:

Copper (as Copper Oxide, CuO): Acts as the primary fungicide.

Arsenic (as Arsenic Pentoxide, As2O5): Serves as an effective insecticide, providing

protection against termites and other wood-boring insects.

Chromium (as Chromium Trioxide, CrO3): Acts as a fixative, chemically binding the copper

and arsenic compounds to the wood's cellular structure. This fixation process is crucial for

reducing the leaching of the preservative components.

The biocidal mechanism of CCA involves the disruption of essential enzymatic processes in

wood-destroying organisms.

Data Presentation: Performance Comparison
The following tables summarize quantitative data from various studies comparing the

performance of creosote and CCA.

Table 1: Long-Term Field Performance (Ground Contact)
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Preservative
Test Duration
(Years)

Failure Rate
Estimated
Time to 50%
Failure (Years)

Citation(s)

Creosote 50
20% (5 of 25

posts)
78

CCA 50
0% (0 of 125

posts)
>96

Creosote 55-60

10-50% (at

retentions <192

kg/m ³)

54 (estimated

durability)

CCA-C 35 0%
Not calculated

(no failures)

Table 2: Leaching Rates from Treated Wood (Laboratory Studies)

Preservative Component Leaching Rate
Test
Conditions

Citation(s)

Creosote
Phenanthrene (a

PAH)

0.2 - 0.5

µg/cm²/day

Immersion in

fresh water

CCA Arsenic

0.0062 - 0.0143

µg/cm²/mm

rainfall

Simulated rainfall

on decking

CCA Arsenic

~100 - 2000 µg/L

(leachate

concentration)

Rainfall on

weathered wood

CCA Chromium

~30 - 400 µg/L

(leachate

concentration)

Rainfall on

weathered wood

CCA Copper

~30 - 400 µg/L

(leachate

concentration)

Rainfall on

weathered wood
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Table 3: Efficacy Against Marine Borers (Marine Exposure)

Preservative Exposure Duration
Performance
Rating/Observation

Citation(s)

Creosote 8 months

Heavier organism

attack compared to

CCA

CCA 8 months

Superior performance;

light to moderate

attack

Creosote (Marine

Grade)
13+ years

Less effective against

Limnoria than high

retentions of CCA

CCA (Types B & C) 11+ years

At high retentions (1.1

and 2.3 lb/ft³),

provided better

protection against

Limnoria than marine

creosote

Dual Treatment (CCA

+ Creosote)
13+ years

Improved

performance

compared to single

treatments

Experimental Protocols
The data presented above are derived from standardized experimental procedures designed to

evaluate the performance of wood preservatives. Key methodologies are outlined below.

Fungal Decay Resistance: Soil-Block Test (AWPA
Standard E10)
This laboratory test evaluates the efficacy of wood preservatives against pure cultures of wood-

destroying fungi.
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Sample Preparation: Small, uniform blocks of wood are treated with varying concentrations

of the preservative.

Test Setup: The treated and untreated control blocks are placed in jars containing sterilized

soil that has been inoculated with a specific species of decay fungus (e.g., Gloeophyllum

trabeum for brown rot or Trametes versicolor for white rot).

Incubation: The jars are incubated under conditions optimal for fungal growth (typically 27°C

and 70-80% relative humidity) for a set period (usually 12 weeks).

Data Analysis: The extent of decay is determined by measuring the percentage of weight

loss of the wood blocks. The minimum preservative retention that prevents significant weight

loss is considered the toxic threshold.

Leaching Resistance (AWPA Standard E11)
This method is used to determine the permanence of a wood preservative by measuring its

tendency to leach from the wood.

Sample Preparation: Wood blocks are treated with the preservative and allowed to cure.

Leaching Procedure: The blocks are submerged in deionized water, and the water is

periodically replaced over a set duration (e.g., two weeks).

Data Analysis: The amount of preservative components in the collected leachate is

chemically analyzed. Alternatively, the preservative retention in the wood blocks can be

measured before and after leaching to determine the amount lost.

Termite Resistance (ASTM D3345)
This laboratory test evaluates the ability of treated wood to resist attack by subterranean

termites.

Sample Preparation: Treated and untreated wood blocks are placed in containers with a

standardized substrate (e.g., sand or soil).

Termite Introduction: A specified number of termites (e.g., Reticulitermes flavipes) are

introduced into each container.
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Incubation: The containers are maintained in a dark, humid environment for a set period

(typically 4 weeks).

Data Analysis: At the end of the test, the wood blocks are visually rated for damage, and the

percentage of wood mass loss is calculated. Termite mortality is also recorded.

Field Performance: Stake Test (AWPA Standard E7)
This long-term test evaluates the performance of wood preservatives in a real-world, ground-

contact environment.

Sample Preparation: Wooden stakes (e.g., 2x4s or similar dimensions) are treated with the

preservative to various retention levels.

Field Installation: The stakes are installed in the ground at a designated test site known to

have a high hazard from decay and termites. Untreated and reference-treated stakes are

included for comparison.

Periodic Evaluation: The stakes are periodically removed from the ground and visually

inspected for signs of decay and termite attack. They are rated on a numerical scale (e.g., 10

for sound, 0 for failure).

Data Analysis: The ratings over time are used to determine the average service life of the

treated wood.

Mandatory Visualizations
The following diagrams illustrate key concepts related to the mechanisms and evaluation of

creosote and CCA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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